Cas no 15895-15-5 (Butanoic acid,4-fluoro-4,4-dinitro-)

Butanoic acid,4-fluoro-4,4-dinitro- structure
15895-15-5 structure
Product Name:Butanoic acid,4-fluoro-4,4-dinitro-
CAS No:15895-15-5
MF:C4H5FN2O6
MW:196.090704679489
CID:166014
PubChem ID:253618
Update Time:2025-04-19

Butanoic acid,4-fluoro-4,4-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,4-fluoro-4,4-dinitro-
    • 4-fluoro-4,4-dinitrobutanoic acid
    • 15895-15-5
    • 4-fluoro-4,4-dinitrobutyric acid
    • SCHEMBL9420199
    • AKOS022141632
    • NSC76729
    • DTXSID70291605
    • NSC-76729
    • Inchi: 1S/C4H5FN2O6/c5-4(6(10)11,7(12)13)2-1-3(8)9/h1-2H2,(H,8,9)
    • InChI Key: MQFRQOPGVMAEFJ-UHFFFAOYSA-N
    • SMILES: FC(CCC(=O)O)([N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 196.01315
  • Monoisotopic Mass: 196.013164
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 129
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.63
  • Boiling Point: 318.3°Cat760mmHg
  • Flash Point: 146.3°C
  • Refractive Index: 1.482
  • PSA: 123.58
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